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Compound of Interest

Compound Name: 2,3-Diethylphenol

Cat. No.: B15196043

This guide provides a detailed overview of the molecular structure and physicochemical
properties of 2,3-Diethylphenol, tailored for researchers, scientists, and professionals in drug
development.

Molecular Identity and Structure

2,3-Diethylphenol is an organic compound and a derivative of phenol, where two ethyl groups
are substituted at the second and third positions of the benzene ring.

Molecular Structure Diagram:
Caption: Molecular structure of 2,3-Diethylphenol.

Physicochemical Properties

The key quantitative data for 2,3-Diethylphenol are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula C10H140 [1112]
Molecular Weight 150.22 g/mol [3]
Molar Mass 150.2170 g/mol [3]

Monoisotopic Mass

150.104465066 Da

IUPAC Name 2,3-diethylphenol [4]
CAS Number 66142-71-0

Density 0.9438 g/cm? [3]
Melting Point 13.50 °C (286.65 K) [3]
Boiling Point 243.00 °C (516.15 K) [3]
pKa 10.37 + 0.10 (Predicted) [2]
Appearance Colorless to pale yellow liquid [3]

Moderately soluble in organic

Solubility solvents like ethanol and ether;

low solubility in water.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific analysis of 2,3-Diethylphenol are

not readily available in public literature. However, general organic synthesis techniques can be

applied for its preparation. A logical workflow for the characterization of such a compound is

outlined below.

General Characterization Workflow:
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.

Applications and Biological Relevance

2,3-Diethylphenol serves as a precursor in the synthesis of various agrochemicals,
pharmaceuticals, and dyes.[3] Its phenolic structure also suggests potential antimicrobial
properties, which have been a subject of research.[3] However, specific signaling pathways
directly involving 2,3-Diethylphenol are not well-documented in the available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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